Cas no 24241-18-7 (3,5-dibromopyrazin-2-amine)

• Product Name: 3,5-dibromopyrazin-2-amine
• CAS No: 24241-18-7
• MF: C₄H₃Br₂N₃
• MW: 252.894718408585
• MDL: MFCD00673150
• CID: 52462
• PubChem ID: 24872896
• Update Time: 2025-05-21

3,5-dibromopyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-dibromopyrazine
• 3,5-DIBROMOPYRAZIN-2-YLAMINE
• 3,5-DIBROMOPYRAZINE-2-YLAMINE
• 3,5-DIBROMOPYRAZIN-2-AMINE
• 2-AMINO-3,5-DIBROMOPYRAZIN
• 3,5-dibromo-2-Pyrazinamine
• 2-amino-3,5-dibromopyrazine 3,5-Dibromopyrazin-2-ylamine
• 3,5-Dibromo-pyrazin-2-ylamine
• 2-Amino-3,5-dibromo-1,4-diazine
• 3-amino-2,6-dibromopyrazine
• 5-dibromo-2-aminopyrazine
• Amino-3,5-dibromopyrazine
• 2-amino-dibromopyrazine
• PB10167
• FT-0600549
• 2,6-dibromo-3-aminopyrazine
• HY-79805
• 2-amino-3,5-dibromo-pyrazine
• DTXSID50347316
• AC-1748
• 2-amino-3,5-dibromo pyrazine
• Pyrazinamine, 3,5-dibromo-
• EN300-54346
• DTLBKXRFWUERQN-UHFFFAOYSA-
• 2-Amino-3,5-dibromopyrazine;2-Amino-3,5-dibromopyrazine
• 3,5-dibromopyrazine-2-amine
• CS-D1346
• PS-3039
• 2,6-dibromopyrazin-3-amine
• MFCD00673150
• SCHEMBL41047
• 3,5-DIBROMO-2-AMINOPYRAZINE
• 2-Amino-3,5-dibromopyrazine, 97%
• AKOS005166868
• 3,5-Dibromo-pyrazin-2-amine
• InChI=1/C4H3Br2N3/c5-2-1-8-4(7)3(6)9-2/h1H,(H2,7,8)
• 3,5 dibromopyrazine-2-amine
• BCP9000085
• (3,5-dibromo-pyrazin-2-yl)-amine
• SY005814
• AM20070333
• Q-103294
• 24241-18-7
• 2-AMINO-3,5-DIBROMPYRAZINE
• BCP02989
• 3,5-Dibromo-2-pyrazinamine #
• 2-Amino-3,5-dibromopyrazine,98%
• DB-005913
• STL257070
• BBL100345
• 3,5-dibromopyrazin-2-amine

• MDL： MFCD00673150
• Inchi： 1S/C4H3Br2N3/c5-2-1-8-4(7)3(6)9-2/h1H,(H2,7,8)
• InChI Key： DTLBKXRFWUERQN-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(N=1)Br

Computed Properties

• Exact Mass: 250.86900
• Monoisotopic Mass: 250.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 2.2870
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 294.6℃ at 760 mmHg
• Flash Point: 131.9℃
• Refractive Index: 1.685
• PSA: 51.80000
• LogP: 2.16500
• Solubility: Not determined

3,5-dibromopyrazin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature
• Packing Group：III
• Risk Phrases：R22; R37/38; R41
• Safety Term：S26;S36/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3,5-dibromopyrazin-2-amine

3,5-Dibromopyrazin-2-Amine: A Comprehensive Overview

The compound 3,5-dibromopyrazin-2-amine, also known by its CAS number 24241-18-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their unique chemical properties and diverse biological activities. In recent years, advancements in synthetic chemistry and materials science have further highlighted the importance of pyrazine derivatives like 3,5-dibromopyrazin-2-amine in both academic research and industrial settings.

The structure of 3,5-dibromopyrazin-2-amine consists of a pyrazine ring with bromine atoms at positions 3 and 5 and an amino group at position 2. This arrangement imparts the molecule with distinct electronic properties, making it highly reactive under certain conditions. The presence of bromine atoms introduces both electron-withdrawing effects and steric hindrance, which can influence the molecule's reactivity in various chemical reactions. Recent studies have demonstrated that such structural features can be exploited to design novel materials with tailored electronic properties.

One of the most notable applications of 3,5-dibromopyrazin-2-amine lies in its role as an intermediate in organic synthesis. Its ability to undergo nucleophilic substitution reactions makes it a valuable precursor for constructing more complex molecules. For instance, researchers have utilized this compound to synthesize a wide range of heterocyclic compounds, which are essential components in pharmaceuticals, agrochemicals, and advanced materials. The versatility of 3,5-dibromopyrazin-2-amine as a building block underscores its importance in modern organic chemistry.

In addition to its synthetic applications, 3,5-dibromopyrazin-2-amine has shown promising biological activity. Recent studies have explored its potential as an antimicrobial agent, where it exhibits significant activity against various bacterial and fungal strains. The bromine substituents are believed to play a crucial role in enhancing the molecule's bioactivity by improving its lipophilicity and membrane permeability. Furthermore, preliminary investigations suggest that this compound may also possess anticancer properties, making it a compelling candidate for further pharmacological studies.

The synthesis of 3,5-dibromopyrazin-2-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of pyrazine derivatives followed by selective substitution at specific positions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The development of efficient synthetic routes has been a focal point in recent studies, driven by the increasing demand for high-quality pyrazine derivatives in various industries.

From a materials science perspective, 3,5-dibromopyrazin-2-amine has emerged as a key component in the design of advanced functional materials. Its ability to form coordination complexes with metal ions has led to its use in creating novel catalysts and sensors. For example, recent research has demonstrated that this compound can serve as a ligand in metalloporphyrins, which exhibit exceptional catalytic activity in oxidation reactions. Such findings highlight the potential of 3,5-dibromopyrazin-2-amine in advancing green chemistry and sustainable chemical processes.

In conclusion, 3,5-dibromopyrazin-2-amino is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in organic synthesis while exhibiting promising biological activity and material science potential. As research continues to uncover new aspects of this compound's properties and applications